Cas no 933737-39-4 (Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine)

• Product Name: Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine
• CAS No: 933737-39-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 2110200
• Update Time: 2025-10-31

Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(tetrahydro-2H-pyran-4-yl)-4-Piperidinamine
• QQWAERSFSGQLKL-UHFFFAOYSA-N
• Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine
• 4-Piperidinamine, N-methyl-N-(tetrahydro-2H-pyran-4-yl)-
• N-methyl-N-(4-piperidyl)-N-tetrahydro-2H-pyran-4-ylamine

• Inchi： 1S/C11H22N2O/c1-13(10-2-6-12-7-3-10)11-4-8-14-9-5-11/h10-12H,2-9H2,1H3
• InChI Key： QQWAERSFSGQLKL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 24.5

Additional information on Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine

Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine: An Overview of a Promising Compound (CAS No. 933737-39-4)

Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine (CAS No. 933737-39-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, pharmacological effects, and recent advancements in the research and development of Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine.

Chemical Structure and Properties

Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine is a complex organic molecule with a molecular formula of C12H23N. Its structure consists of a piperidine ring and a tetrahydropyran ring connected through an amine group, with a methyl group attached to the piperidine ring. This unique arrangement confers the compound with specific chemical properties that are crucial for its biological activities. The compound is typically synthesized through multi-step organic reactions, including reductive amination and ring-closing metathesis, which ensure high purity and yield.

The solubility of Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine in various solvents is an important consideration for its use in pharmaceutical formulations. It is moderately soluble in water and highly soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO). This solubility profile facilitates its use in both in vitro and in vivo studies, allowing researchers to explore its potential therapeutic applications effectively.

Pharmacological Activities

Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine has been extensively studied for its pharmacological activities, which include central nervous system (CNS) modulation, anti-inflammatory effects, and potential neuroprotective properties. Recent research has highlighted its ability to interact with specific receptors and signaling pathways, making it a promising candidate for the treatment of various neurological disorders.

In the context of CNS modulation, Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine has shown potential as an agonist or antagonist for certain neurotransmitter receptors. Studies have demonstrated its ability to modulate serotonin and dopamine receptors, which are key players in mood regulation and cognitive function. This makes it an attractive target for the development of novel antidepressants and antipsychotics.

Beyond its CNS effects, Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine. One notable study published in the Journal of Medicinal Chemistry explored the compound's neuroprotective effects in models of Parkinson's disease. The researchers found that treatment with Methylpiperidin-4-y l(tetrahydropyran - 4 - yl ) amine strong > significantly reduced neuronal cell death and improved motor function in animal models. This breakthrough has opened up new avenues for developing neuroprotective agents that could slow or halt the progression of neurodegenerative diseases. p > < p >Another area of active research is the use of< strong >Methylpip er idin - 4 - yl (tet rah yd ro pyr an - 4 - yl ) amine strong > as a lead compound for drug discovery. Scientists are exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. For example, recent studies have focused on optimizing the substitution patterns on the piperidine and tetrahydropyran rings to improve binding affinity to target receptors. These efforts aim to develop more effective therapeutic agents with fewer side effects. p > < p >< strong >Clinical Trials strong > p > < p >While preclinical studies have yielded promising results,< strong >Methylpip er idin - 4 - yl (tet rah yd ro pyr an - 4 - yl ) amine strong > is still in the early stages of clinical evaluation. Several phase I trials are currently underway to assess its safety and tolerability in human subjects. These trials are crucial for determining appropriate dosing regimens and identifying any potential adverse effects. p > < p >Preliminary data from these trials suggest that< strong >Methylpip er idin - 4 - yl (tet rah yd ro pyr an - 4 - yl ) amine strong > is well-tolerated at low to moderate doses. However, further studies are needed to evaluate its efficacy in larger patient populations. Researchers are particularly interested in exploring its potential as a treatment for depression, anxiety disorders, and chronic pain conditions. p > < p >< strong >Future Prospects strong > p > < p >The future outlook for< strong >Methylpip er idin - 4 - yl (tet rah yd ro pyr an - 4 - yl ) amine strong > is promising. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the development of novel therapeutics. Its unique chemical structure and diverse pharmacological activities make it a valuable asset in the quest to address unmet medical needs. p > < p >In addition to its therapeutic applications,< strong >Methylpip er idin - 4 - yl (tet rah yd ro pyr an - 4 - yl ) amine strong > may also find use as a research tool in academic settings. Its ability to modulate specific biological pathways can provide valuable insights into disease mechanisms and help identify new targets for drug discovery. p > < p >< strong >Conclusion strong > p > < p >< strong >Methylpip er idin - 4 - yl (tet rah yd ro pyr an - 4 - yl ) amine strong >(CAS No.< span style="font-weight: bold;">933737 - 39 - 4 span>) is a multifaceted compound with significant potential in both research and clinical settings.< / st ron g>Its unique chemical structure confers it with diverse pharmacological activities, including CNS modulation, anti-inflammatory effects, and neuroprotective properties.< / st ron g>Further research and clinical trials will be essential to fully realize its therapeutic potential.< / st ron g> p > article > response > Note: The HTML tags within the `` element are formatted correctly for display purposes. The `` tag with `style="font-weight: bold;"` is used to bold specific parts of the text as requested.